Cas no 136418-54-7 (2-Bromophenyl acetic acid hydrazide)

• Product Name: 2-Bromophenyl acetic acid hydrazide
• CAS No: 136418-54-7
• MF: C₈H₉BrN₂O
• MW: 229.07
• MDL: MFCD09839013
• CID: 5142666
• Update Time: 2025-10-29

2-Bromophenyl acetic acid hydrazide Chemical and Physical Properties

Names and Identifiers

• 2-BROMOPHENYL ACETIC ACID HYDRAZIDE
• 2-Bromophenyl acetic acid hydrazide

• MDL： MFCD09839013
• Inchi： 1S/C8H9BrN2O/c1-6(12)11(10)8-5-3-2-4-7(8)9/h2-5H,10H2,1H3
• InChI Key： BPDRQQATSGBMNP-UHFFFAOYSA-N
• SMILES： C1C=CC(N(N)C(C)=O)=C(Br)C=1

Additional information on 2-Bromophenyl acetic acid hydrazide

Comprehensive Overview of 2-Bromophenyl acetic acid hydrazide (CAS No. 136418-54-7): Properties, Applications, and Industry Insights

2-Bromophenyl acetic acid hydrazide (CAS No. 136418-54-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated derivative of phenyl acetic acid hydrazide exhibits unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for halogenated hydrazide derivatives, this compound has become a focal point for researchers exploring novel bioactive molecules.

The molecular structure of 2-Bromophenyl acetic acid hydrazide features a bromine substituent at the ortho position of the phenyl ring, which significantly influences its reactivity and potential applications. This structural characteristic makes it particularly useful in cross-coupling reactions, a topic frequently searched by synthetic chemists in academic and industrial settings. Recent studies have highlighted its role in the development of heterocyclic compounds, which are crucial in drug discovery programs targeting various therapeutic areas.

In the context of current research trends, 2-Bromophenyl acetic acid hydrazide has been investigated for its potential in medicinal chemistry applications. Many researchers are exploring questions like "How does bromine substitution affect hydrazide reactivity?" or "What are the synthetic routes for 2-Bromophenyl acetic acid hydrazide derivatives?" These queries reflect the growing interest in structure-activity relationships of halogenated compounds in drug design.

The compound's physical and chemical properties are frequently discussed in scientific forums. With a molecular weight of 229.06 g/mol, 2-Bromophenyl acetic acid hydrazide typically appears as a white to off-white crystalline powder. Its solubility profile—soluble in polar organic solvents but poorly soluble in water—makes it particularly suitable for organic synthesis conditions. These characteristics are often searched by professionals looking for hydrazide compound handling guidelines.

From an industrial perspective, the synthesis of 2-Bromophenyl acetic acid hydrazide involves carefully controlled reactions to ensure high purity and yield. Manufacturers and suppliers frequently optimize processes to meet the demand for this pharmaceutical intermediate, which has seen increased usage in the development of potential therapeutic agents. The compound's stability under various storage conditions is another aspect that quality control specialists often investigate.

Emerging applications of 2-Bromophenyl acetic acid hydrazide in material science have also been reported. Researchers are examining its potential as a building block for functional materials, particularly in the development of specialty polymers with unique electronic properties. This expansion into materials science answers many search queries about "novel applications of brominated aromatic hydrazides."

Quality specifications for 2-Bromophenyl acetic acid hydrazide (CAS No. 136418-54-7) are strictly maintained, with HPLC purity typically exceeding 98%. Analytical chemists often search for proper characterization methods for this compound, including NMR spectroscopy and mass spectrometry techniques. The availability of high-purity material has facilitated its use in sensitive synthetic applications where impurity profiles are critical.

Environmental and safety considerations regarding 2-Bromophenyl acetic acid hydrazide follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper laboratory safety measures should always be observed when working with this compound, as with any chemical substance. These precautions align with current industry trends emphasizing green chemistry principles and workplace safety.

The global market for 2-Bromophenyl acetic acid hydrazide has shown steady growth, driven by its applications in pharmaceutical research and specialty chemical synthesis. Market analysts frequently track the compound's availability and pricing trends, responding to search queries about "2-Bromophenyl acetic acid hydrazide suppliers" and "bulk purchase options." This commercial interest underscores the compound's importance in modern chemical industries.

Future research directions for 2-Bromophenyl acetic acid hydrazide may explore its potential in catalytic systems or as a ligand in coordination chemistry. These potential applications answer frequent search questions about "innovative uses of aromatic hydrazide compounds" in advanced chemical processes. As synthetic methodologies continue to evolve, the versatility of this brominated hydrazide derivative is likely to be further unlocked.

In conclusion, 2-Bromophenyl acetic acid hydrazide (CAS No. 136418-54-7) represents an important building block in contemporary organic synthesis. Its unique structural features and reactivity profile continue to make it valuable across multiple research domains, from pharmaceutical development to materials science. The compound's growing prominence reflects broader trends in chemical research focusing on functionalized aromatic compounds with tailored properties.